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Compound of Interest

Compound Name: 2-(2-Ethoxyethyl)pyridine

Cat. No.: B1582356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of 2-(2-
Ethoxyethyl)pyridine in Catalysis
2-(2-Ethoxyethyl)pyridine is a versatile bidentate ligand that has garnered significant interest

in the field of catalysis. Its unique structural features—a pyridine ring providing a sterically

accessible nitrogen for metal coordination and a flexible ethoxyethyl side chain offering a

secondary, weaker coordination site through its oxygen atom—confer valuable properties to

catalytic systems. This hemilabile character can stabilize catalytic intermediates, promote

reductive elimination, and influence the regioselectivity and efficiency of various cross-coupling

reactions.

This guide provides a comprehensive overview of the practical application of 2-(2-
Ethoxyethyl)pyridine as a ligand in palladium-catalyzed cross-coupling reactions, with a focus

on the Suzuki-Miyaura coupling. The protocols detailed herein are designed to be robust and

adaptable, serving as a strong foundation for researchers in organic synthesis and drug

development. While a specific protocol for a complex of 2-(2-ethoxyethyl)pyridine is not

available, the following application notes are based on the successful use of a closely related

palladium(II) complex of α-hydroxy[1-(2-ethoxyethyl)piperidin-4-yl]phosphonate in Suzuki-

Miyaura cross-coupling reactions.[1] The structural analogy between the core coordinating

moieties suggests a similar catalytic behavior.
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Physicochemical Properties and Safety Data
A thorough understanding of the physical and chemical properties of 2-(2-
Ethoxyethyl)pyridine, as well as its safety profile, is paramount for its effective and safe use in

a laboratory setting.

Property Value Reference

Molecular Formula C₉H₁₃NO [2][3]

Molecular Weight 151.21 g/mol [2][3]

CAS Number 28672-54-0 [2][3]

Appearance Colorless to light yellow liquid

Boiling Point 106-107 °C at 19 Torr

Density 0.961 g/cm³

Safety Information: 2-(2-Ethoxyethyl)pyridine is classified as a substance that causes skin

irritation, serious eye damage, and may cause respiratory irritation.[3] Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn

when handling this compound. All manipulations should be performed in a well-ventilated fume

hood. For detailed safety information, consult the Material Safety Data Sheet (MSDS).

Application in Palladium-Catalyzed Suzuki-Miyaura
Cross-Coupling
The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis,

enabling the formation of carbon-carbon bonds between organoboron compounds and organic

halides. The choice of ligand is critical for the efficiency and scope of this reaction. The unique

electronic and steric properties of 2-(2-Ethoxyethyl)pyridine make it a promising candidate for

enhancing the catalytic activity of palladium complexes in these transformations.

Plausible Catalytic Cycle
The proposed catalytic cycle for the Suzuki-Miyaura reaction employing a palladium complex

with 2-(2-Ethoxyethyl)pyridine as a ligand is depicted below. The hemilabile nature of the
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ethoxyethyl side chain is hypothesized to facilitate key steps in the cycle.
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Legend

Pd(0)L
(Active Catalyst)

Oxidative Addition
(Ar-X)Ar-X

Ar-Pd(II)-X(L) Transmetalation
(R-B(OR)2)

[R-B(OR)2(Base)]- Ar-Pd(II)-R(L)

Reductive Elimination

Regeneration

Ar-R
(Product)

L = 2-(2-Ethoxyethyl)pyridine
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Reaction Preparation

Reaction Execution

Work-up & Purification

Combine Pd(OAc)2, 2-(2-Ethoxyethyl)pyridine,
Aryl Halide, Arylboronic Acid, Base

Establish Inert Atmosphere
(Evacuate/Backfill with Ar/N2)

Add Anhydrous,
Degassed Solvent

Heat and Stir
(80-110 °C)

Monitor Progress
(TLC, GC-MS)

Cool and Dilute with
Organic Solvent

Wash with Water
and Brine

Dry Organic Layer

Concentrate and Purify
(Column Chromatography)

Isolated Biaryl Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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